Cas no 851411-70-6 (N-{4-methyl-5-oxo-5H-chromeno4,3-bpyridin-2-yl}-4-(piperidine-1-sulfonyl)benzamide)

• Product Name: N-{4-methyl-5-oxo-5H-chromeno4,3-bpyridin-2-yl}-4-(piperidine-1-sulfonyl)benzamide
• CAS No: 851411-70-6
• MF: C₂₅H₂₃N₃O₅S
• MW: 477.53222489357
• CID: 6195090
• PubChem ID: 4385004
• Update Time: 2025-10-15

N-{4-methyl-5-oxo-5H-chromeno4,3-bpyridin-2-yl}-4-(piperidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-{4-methyl-5-oxo-5H-chromeno4,3-bpyridin-2-yl}-4-(piperidine-1-sulfonyl)benzamide
• AKOS024587693
• N-{4-methyl-5-oxo-5H-chromeno[4,3-b]pyridin-2-yl}-4-(piperidine-1-sulfonyl)benzamide
• N-(4-methyl-5-oxochromeno[4,3-b]pyridin-2-yl)-4-piperidin-1-ylsulfonylbenzamide
• F0614-0096
• SCHEMBL19680037
• N-(4-methyl-5-oxo-5H-chromeno[4,3-b]pyridin-2-yl)-4-(piperidin-1-ylsulfonyl)benzamide
• 851411-70-6

• Inchi： 1S/C25H23N3O5S/c1-16-15-21(26-23-19-7-3-4-8-20(19)33-25(30)22(16)23)27-24(29)17-9-11-18(12-10-17)34(31,32)28-13-5-2-6-14-28/h3-4,7-12,15H,2,5-6,13-14H2,1H3,(H,26,27,29)
• InChI Key： JFSUNISWLSOKKT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2C=C(C)C3C(=O)OC4C=CC=CC=4C=3N=2)=O)=CC=1)(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 477.13584202g/mol
• Monoisotopic Mass: 477.13584202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 4
• Complexity: 860
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromenopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromenopyridines

Additional information on N-{4-methyl-5-oxo-5H-chromeno4,3-bpyridin-2-yl}-4-(piperidine-1-sulfonyl)benzamide

N-{4-methyl-5-oxo-5H-chromeno[4,3-b]pyridin-2-yl}-4-(piperidine-1-sulfonyl)benzamide (CAS No. 851411-70-6): An Overview of a Promising Compound in Medicinal Chemistry

N-{4-methyl-5-oxo-5H-chromeno[4,3-b]pyridin-2-yl}-4-(piperidine-1-sulfonyl)benzamide (CAS No. 851411-70-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to as Compound 851411-70-6, is characterized by its unique structural features, which include a chromeno[4,3-b]pyridine core and a piperidine sulfonamide moiety. These structural elements contribute to its pharmacological properties and make it a promising candidate for various drug development initiatives.

The chromeno[4,3-b]pyridine scaffold is a well-known heterocyclic system that has been extensively studied for its biological activities. This scaffold is known to exhibit a wide range of pharmacological effects, including anti-inflammatory, antitumor, and neuroprotective properties. The presence of the piperidine sulfonamide group further enhances the compound's biological activity by modulating its interactions with target proteins and enzymes.

Recent research has highlighted the potential of N-{4-methyl-5-oxo-5H-chromeno[4,3-b]pyridin-2-yl}-4-(piperidine-1-sulfonyl)benzamide in the treatment of various diseases. For instance, studies have shown that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease. The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines and enzymes, thereby reducing inflammation and associated symptoms.

In addition to its anti-inflammatory properties, Compound 851411-70-6 has also shown promise in cancer research. Preclinical studies have demonstrated that this compound can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The antitumor activity is attributed to its ability to induce apoptosis and cell cycle arrest in cancer cells. Furthermore, the compound has been shown to enhance the efficacy of existing chemotherapeutic agents, suggesting its potential as a combination therapy.

The neuroprotective properties of N-{4-methyl-5-oxo-5H-chromeno[4,3-b]pyridin-2-yl}-4-(piperidine-1-sulfonyl)benzamide have also been investigated. Research indicates that this compound can protect neurons from oxidative stress and neurotoxicity, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism underlying these neuroprotective effects is thought to involve the modulation of intracellular signaling pathways and the reduction of oxidative damage.

The pharmacokinetic profile of Compound 851411-70-6 has been evaluated in several preclinical studies. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. Additionally, the compound has demonstrated low toxicity in animal models, which is a crucial factor for its clinical translation.

The development of new drugs often involves extensive structure-activity relationship (SAR) studies to optimize the chemical structure for improved potency and reduced side effects. In the case of N-{4-methyl-5-oxo-5H-chromeno[4,3-b]pyridin-2-yl}-4-(piperidine-1-sulfonyl)benzamide, researchers have conducted SAR studies to identify key structural features that contribute to its biological activity. These studies have led to the identification of several analogs with enhanced potency and selectivity for specific targets.

Clinical trials are an essential step in the drug development process, and preliminary data from early-phase clinical trials have shown promising results for Compound 851411-70-6. These trials have focused on evaluating the safety and efficacy of the compound in human subjects with various diseases. The results have been encouraging, with no significant adverse effects reported at therapeutic doses. Further clinical trials are underway to confirm these findings and explore additional therapeutic applications.

In conclusion, N-{4-methyl-5-oxo-5H-chromeno[4,3-b]pyridin-2-yl}-4-(piperidine-1-sulfonyl)benzamide (CAS No. 851411-70-6) is a promising compound with a diverse range of biological activities. Its unique structural features make it an attractive candidate for drug development in areas such as inflammation, cancer, and neurodegeneration. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications, positioning it as a valuable asset in the field of medicinal chemistry.